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Compound of Interest

Compound Name: AMG-076 free base

Cat. No.: B1664856 Get Quote

These application notes provide a comprehensive guide for researchers, scientists, and drug

development professionals on the use of AMG-076 free base, a potent and selective melanin-

concentrating hormone receptor 1 (MCHR1) antagonist, in mouse models of obesity and

metabolic disorders.

Introduction
AMG-076 is an orally bioavailable small molecule that selectively antagonizes the MCHR1

receptor.[1][2][3] The melanin-concentrating hormone (MCH) system is a key regulator of

energy homeostasis and food intake.[1][4] Antagonism of MCHR1 has been shown to reduce

body weight, decrease food intake, and increase energy expenditure in preclinical rodent

models. Chronic administration of AMG-076 has demonstrated significant reductions in body

weight gain in both non-obese and diet-induced obese (DIO) mice. These effects are

accompanied by improvements in metabolic parameters, including enhanced glucose tolerance

and insulin sensitivity.

Quantitative Data Summary
The following tables summarize the dosages and administration routes for AMG-076 free base
in mouse studies based on published literature.

Table 1: AMG-076 Dosage and Administration in Diet-Induced Obese (DIO) C57BL/6 Mice
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Parameter Details Reference

Mouse Model

Male C57BL/6 mice with diet-

induced obesity (maintained

on a high-fat diet for 20-24

weeks prior to dosing)

Dosage 3 mg/kg and 10 mg/kg

Administration Route
Once daily by bolus oral

gavage (5–10 mL/kg)

Vehicle

Not explicitly stated in the

provided search results. A

common vehicle for oral

gavage is a suspension in a

solution like 0.5%

methylcellulose.

Study Duration Up to 144 days

Observed Effects

Significant inhibition of weight

gain and reduction in food

intake.

Table 2: AMG-076 Dosage and Administration in C57BL/6 Mice on a High-Fat Diet
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Parameter Details Reference

Mouse Model

Male and female C57BL/6

mice (wild-type MCHR1(+/+)

and knockout MCHR1(-/-)) fed

a high-fat diet.

Dosage 3, 10, and 100 mg/kg/day

Administration Route
Admixture in a high-fat diet (60

kcal% fat)

Study Duration

8 weeks for weight gain

assessment; 20 weeks for

energy expenditure

measurement.

Observed Effects

Dose-related reduction in body

weight gain in wild-type mice.

Increased oxygen

consumption (energy

expenditure) in wild-type mice

treated with 100 mg/kg/day. No

significant effect on body

weight in MCHR1 knockout

mice, confirming the target

specificity of AMG-076.

Experimental Protocols
Protocol 1: Oral Gavage Administration in Diet-Induced
Obese (DIO) Mice
Objective: To evaluate the effect of AMG-076 on body weight and food intake in DIO mice.

Materials:

AMG-076 free base
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Vehicle (e.g., 0.5% methylcellulose in water)

Male C57BL/6 mice, 20-24 weeks on a high-fat diet

Standard laboratory animal housing and caging

Oral gavage needles

Analytical balance

Food and water dispensers

Procedure:

Animal Acclimation: Acclimate the DIO mice to the housing conditions for at least one week

before the start of the experiment.

Randomization: Randomize mice into treatment groups (e.g., vehicle, 3 mg/kg AMG-076, 10

mg/kg AMG-076) with n=7-9 mice per group.

Compound Preparation: Prepare a suspension of AMG-076 free base in the chosen vehicle

at the desired concentrations. Ensure the suspension is homogenous before each

administration.

Administration: Administer the prepared AMG-076 suspension or vehicle once daily via oral

gavage at a volume of 5-10 mL/kg.

Monitoring: Monitor body weight and food intake daily.

Data Analysis: Analyze the changes in body weight and food intake over the study period.

Statistical analysis (e.g., ANOVA) should be performed to determine the significance of the

observed effects.

Protocol 2: Administration via Diet Admixture
Objective: To assess the long-term effects of AMG-076 on body weight gain and energy

expenditure.
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Materials:

AMG-076 free base

High-fat diet (e.g., 60 kcal% fat)

Male and/or female C57BL/6 mice

Metabolic cages for energy expenditure measurement (optional)

Standard laboratory animal housing and caging

Analytical balance

Procedure:

Diet Preparation: Prepare a high-fat diet containing AMG-076 at concentrations calculated to

deliver the target doses (e.g., 3, 10, and 100 mg/kg/day). This requires an estimation of daily

food consumption.

Animal Acclimation and Grouping: Acclimate mice to the high-fat diet before introducing the

medicated diet. Randomize mice into treatment groups.

Treatment: Provide the mice with ad libitum access to the respective AMG-076-containing or

control high-fat diet.

Monitoring:

Measure body weight and food intake regularly (e.g., daily or weekly).

For energy expenditure studies, individually house mice in metabolic chambers (e.g.,

indirect open-circuit calorimeter) and acclimate for at least 24 hours before data collection.

Data Collection and Analysis: Collect data on body weight, food consumption, and energy

expenditure (oxygen consumption). Analyze the data to determine the effect of AMG-076.
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Caption: MCHR1 signaling pathway and the antagonistic action of AMG-076.
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Caption: General experimental workflow for in vivo mouse studies with AMG-076.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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